Cas no 13925-12-7 (1-Phenazinol,6-methoxy-, 5,10-dioxide)

1-Phenazinol,6-methoxy-, 5,10-dioxide structure
13925-12-7 structure
Product Name:1-Phenazinol,6-methoxy-, 5,10-dioxide
CAS No:13925-12-7
MF:C13H10N2O4
MW:258.229503154755
CID:177540
PubChem ID:135452479
Update Time:2025-04-19

1-Phenazinol,6-methoxy-, 5,10-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1-Phenazinol,6-methoxy-, 5,10-dioxide
    • 5-hydroxy-6-methoxy-10-oxidophenazin-10-ium-1-one
    • myxin
    • 1-Hydroxy-6-methoxyphenazine 5,10-dioxide
    • 1-hydroxy-6-methoxyphenazine N5,N10-dioxide
    • 1-Methoxy-6-hydroxyphenazin-5,10-dioxid
    • 3C Antibiotic
    • 6-Methoxy-1-phenazinol 5,10-dioxide
    • 6-methoxy-5,10-dioxy-phenazin-1-ol
    • AC1L2I7H
    • BRN 0622031
    • NSC306757
    • 3C-Antibiotic
    • 6-Methoxy-1-phenazinol-5,10-dioxide
    • SCHEMBL29928
    • Q27287175
    • myxine
    • QBE6KOU32S
    • DTXSID20865411
    • NSC-306757
    • CHEMBL4210631
    • 5-Hydroxy-6-methoxy-10-oxo-10lambda~5~-phenazin-1(5H)-one
    • 6-methoxy-5,10-dioxido-phenazine-5,10-diium-1-ol
    • 1-Phenazinol, 6-methoxy-, 5,10-dioxide
    • MYXIN [MI]
    • 6-METHOXY-PHENAZINOL-5,10-DIOXIDE
    • 5-23-13-00363 (Beilstein Handbook Reference)
    • UNII-QBE6KOU32S
    • HY-N10139
    • CS-0311351
    • NS00011825
    • IMHLRMYGNZXFEO-UHFFFAOYSA-N
    • 6-methoxy-5,10-dioxidophenazine-5,10-diium-1-ol
    • 13925-12-7
    • NSC 306757
    • Inchi: 1S/C13H10N2O4/c1-19-11-7-3-5-9-13(11)15(18)8-4-2-6-10(16)12(8)14(9)17/h2-7,16H,1H3
    • InChI Key: JIDVGUQUQSOHOL-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2C1=[N+](C1C=CC=C(C=1[N+]=2[O-])O)[O-]

Computed Properties

  • Exact Mass: 258.0641
  • Monoisotopic Mass: 258.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.2944 (rough estimate)
  • Melting Point: 120-130°; mp 149° (dec) (Sigg, Toth)
  • Boiling Point: 401.48°C (rough estimate)
  • Flash Point: 279.7°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 75.84

1-Phenazinol,6-methoxy-, 5,10-dioxide Security Information

  • Toxicity:LD50 in mice (mg/kg): >2000 orally, >2000 s.c., 133 i.p. (Grunberg)

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